Cas no 51093-12-0 (1,2,4-Triazino[5,6-c]quinoline, 3-ethyl-)

• Product Name: 1,2,4-Triazino[5,6-c]quinoline, 3-ethyl-
• CAS No: 51093-12-0
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 363282
• PubChem ID: 12335383
• Update Time: 2025-04-19

1,2,4-Triazino[5,6-c]quinoline, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazino[5,6-c]quinoline, 3-ethyl-
• 3-ethyl-[1,2,4]triazino[5,6-c]quinoline
• DTXSID10491228
• 51093-12-0
• 3-Ethyl[1,2,4]triazino[5,6-c]quinoline

• Inchi： 1S/C12H10N4/c1-2-11-14-10-7-13-9-6-4-3-5-8(9)12(10)16-15-11/h3-7H,2H2,1H3
• InChI Key： SHIWBUMDDPDKTH-UHFFFAOYSA-N
• SMILES： N1C(CC)=NN=C2C=1C=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56